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1-Butyl-3-methylimidazolium
bis(trifluoromethylsulfonyl)imide properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide

CAS No.: 174899-83-3

Cat. No.: S644962

Fundamental Chemical & Physical Properties

The table below summarizes the core identifying information and key physical properties of [BMIm][NTfz]
from technical data sheets [1] [2] [3].

Property Category Specification

CAS Number 174899-83-3 [1] [2] [3]

Molecular Formula C10H15FeN304S2 [1] [3]

Molecular Weight 419.36 g/mol [1] [2] [3]

Purity >98% [1] [2], >99.5% (Ultra Pure) [3]
Appearance Colourless to yellow viscous liquid [1] [2]
Melting Point -4 °C [3]

Density 1.44 g/lcm3 [3]

Viscosity 48.8 cP [3]
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Property Category Specification
Refractive Index n20/D 1.428 [2]
Water Content <0.5% [1] [2]

Safety and Handling Information

For safe laboratory practice, please note the following hazard and storage information.

Aspect Details

Hazard Classification Acute Tox. 3 (Dermal/Oral), Skin Corr. 1B, Eye Dam. 1, Aquatic Chronic
2, STOT RE 2 (Oral). Target organ: Nervous system [2].

Flash Point >200 °C (>392 °F) [1]. Also listed as "Not applicable" [2].

Personal Protective Faceshields, Gloves, Goggles, and type ABEK (EN14387) respirator filter
Equipment (PPE) [2].

Storage & Handling Classified as a dangerous good for transport [4]. For lab use only; test

before use [1].

Primary Research Applications

This ionic liquid serves as a key material in several advanced research areas:

e Electrochemistry and Energy Storage: It is directly used in the fabrication of lithium-ion batteries
as an electrolyte component [1]. Its excellent ionic conductivity also makes it a subject of study in
various electrochemical devices [5] [6].

e Materials Science and Separation: Research explores its use for different types of industrial
separation problems [2]. It is also incorporated into cellulose to create composite materials with
enhanced electromechanical properties, useful for applications like bending actuators [6].

¢ Nuclear Fuel Processing: Studies investigate its radiation stability for potential use in nuclear spent
fuel recycling. Research has shown that while it darkens upon gamma irradiation, it maintains high
stability, and methods like ozone treatment can decolorize it [7].
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e Biomedical Research: It has been identified as an HIV-1 integrase inhibitor, effectively blocking
both the 3'-processing and strand transfer steps of the viral integration reaction [8].

¢ Interface and Lubricant Studies: Molecular dynamics simulations reveal that its structural and
dynamic properties at interfaces (e.g., with mica and graphite) are crucial for developing lubricants
and catalysts [9].

Experimental Research Workflow

The following diagram outlines a generalized experimental workflow for studying [BMIm][NTf2] in material

synthesis or property investigation, based on the cited research.

* Spectroscopy (UV-Vis, ATR-IR, NMR)
(Start: Define Research Objectiva * Electron Microscopy (SEM)
 X-Ray Diffraction (XRD)

Material Preparation &
Purification

Composite Fabrication

(e.g., with Cellulose)

Material Characterization

Functional Performance Test Sub-Process: Characterization Methods

Data Analysis &
Conclusion
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Experimental workflow for [BMIm][NTfz] research

Key Experimental Protocols

For researchers replicating or building upon previous work, here are summaries of key methodological

approaches:

e Studying Radiation Effects: To investigate the color change of [BMIm][NTfz] during gamma

irradiation, researchers used doses ranging from 50 to 400 kGy. The resulting radiolysis products
were analyzed using UV-Vis spectrophotometry (which showed a new absorption peak at 290 nm),
ATR-IR, 'H NMR, and ESI mass spectrometry. Decoloration of the irradiated samples was tested
using HNOs oxidation and Os treatment [7].

Fabricating Cellulose Composites: In one study, [BMIm][NTf2] was incorporated into cellulose at
varying concentrations (e.g., 0.02 wt% and 0.1 wt%). The resulting composite films were
characterized using Scanning Electron Microscopy (SEM) and X-ray diffraction (XRD). Their
mechanical properties were assessed via tensile tests to determine Young's modulus and yield
strength, and their electromechanical performance was evaluated through bending actuation tests
[6].

Simulating Interfacial Properties: Molecular dynamics simulations were used to study the structural
and orientational changes of [BMIM][NTfz] ions at mica and graphite interfaces. The simulations, run
for 5 ns, analyzed parameters like contour mappings of ions parallel and perpendicular to the
surfaces to understand the formation of layered structures [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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